Cas no 1002990-58-0 ({[2-(4-chlorophenyl)ethyl]carbamoyl}methyl 2,4-dichlorobenzoate)

• Product Name: {[2-(4-chlorophenyl)ethyl]carbamoyl}methyl 2,4-dichlorobenzoate
• CAS No: 1002990-58-0
• MF: C₁₇H₁₄Cl₃NO₃
• MW: 386.656961917877
• CID: 5320051
• Update Time: 2025-06-11

{[2-(4-chlorophenyl)ethyl]carbamoyl}methyl 2,4-dichlorobenzoate Chemical and Physical Properties

Names and Identifiers

• 2-((4-chlorophenethyl)amino)-2-oxoethyl 2,4-dichlorobenzoate
• [2-[2-(4-chlorophenyl)ethylamino]-2-oxoethyl] 2,4-dichlorobenzoate
• {[2-(4-CHLOROPHENYL)ETHYL]CARBAMOYL}METHYL 2,4-DICHLOROBENZOATE
• STL194835
• 2-{[2-(4-chlorophenyl)ethyl]amino}-2-oxoethyl 2,4-dichlorobenzoate
• {[2-(4-chlorophenyl)ethyl]carbamoyl}methyl 2,4-dichlorobenzoate

• Inchi： 1S/C17H14Cl3NO3/c18-12-3-1-11(2-4-12)7-8-21-16(22)10-24-17(23)14-6-5-13(19)9-15(14)20/h1-6,9H,7-8,10H2,(H,21,22)
• InChI Key： PGVNYBHRFPXXLY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CCNC(COC(C1C=CC(=CC=1Cl)Cl)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 427
• XLogP3: 5
• Topological Polar Surface Area: 55.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on {[2-(4-chlorophenyl)ethyl]carbamoyl}methyl 2,4-dichlorobenzoate

Comprehensive Overview of Compound CAS No. 1002990-58-0: {[2-(4-chlorophenyl)ethyl]carbamoyl}methyl 2,4-dichlorobenzoate

{[2-(4-chlorophenyl)ethyl]carbamoyl}methyl 2,4-dichlorobenzoate (CAS No. 1002990-58-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chlorophenyl group, an ethyl carbamoyl moiety, and a dichlorobenzoate ester. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs and chemical probes.

The molecular formula of {[2-(4-chlorophenyl)ethyl]carbamoyl}methyl 2,4-dichlorobenzoate is C₁₇H₁₃Cl₃NO₃, and its molecular weight is approximately 368.69 g/mol. The compound's structure consists of a central dichlorobenzoate ester linked to an ethyl carbamoyl group, which itself is attached to a 4-chlorophenyl ring. This intricate arrangement of functional groups provides a rich platform for exploring its chemical and biological properties.

In recent years, significant advancements have been made in understanding the pharmacological properties of {[2-(4-chlorophenyl)ethyl]carbamoyl}methyl 2,4-dichlorobenzoate. Research has shown that this compound exhibits potent activity against various biological targets, including enzymes and receptors involved in inflammatory and neurodegenerative diseases. For instance, studies have demonstrated that the compound can effectively inhibit the activity of cyclooxygenase (COX) enzymes, which are key mediators of inflammation and pain.

Beyond its anti-inflammatory properties, {[2-(4-chlorophenyl)ethyl]carbamoyl}methyl 2,4-dichlorobenzoate has also been investigated for its potential neuroprotective effects. Preclinical studies have indicated that the compound can reduce oxidative stress and prevent neuronal cell death in models of Parkinson's disease and Alzheimer's disease. These findings suggest that the compound may have therapeutic potential in treating neurodegenerative disorders.

The synthesis of {[2-(4-chlorophenyl)ethyl]carbamoyl}methyl 2,4-dichlorobenzoate involves several well-established chemical reactions. One common synthetic route involves the reaction of 2,4-dichlorobenzoic acid with an appropriate ethyl carbamate derivative in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting intermediate is then reacted with a chlorophenyl-substituted amine to form the final product. This synthetic approach allows for high yields and good purity, making it suitable for large-scale production.

The physicochemical properties of {[2-(4-chlorophenyl)ethyl]carbamoyl}methyl 2,4-dichlorobenzoate have been extensively studied to understand its behavior in different environments. The compound is generally insoluble in water but shows good solubility in organic solvents such as dimethyl sulfoxide (DMSO). Its melting point is around 150-155°C, and it exhibits moderate stability under standard laboratory conditions. These properties make it suitable for use in both in vitro and in vivo experiments.

In terms of safety and toxicity, preliminary studies suggest that {[2-(4-chlorophenyl)ethyl]carbamoyl}methyl 2,4-dichlorobenzoate has a favorable safety profile at therapeutic doses. However, as with any new chemical entity, comprehensive toxicological evaluations are necessary to ensure its safety for human use. Current research efforts are focused on optimizing the compound's pharmacokinetic properties to enhance its bioavailability and reduce potential side effects.

The potential applications of {[2-(4-chlorophenyl)ethyl]carbamoyl}methyl 2,4-dichlorobenzoate extend beyond traditional drug development. In the field of chemical biology, this compound serves as a valuable tool for probing the function of specific biological targets. For example, it can be used to study the role of COX enzymes in inflammatory pathways or to investigate the mechanisms underlying neurodegeneration. Additionally, the compound's unique structure makes it an attractive candidate for developing novel imaging agents or diagnostic tools.

In conclusion, {[2-(4-chlorophenyl)ethyl]carbamoyl}methyl 2,4-dichlorobenzoate (CAS No. 1002990-58-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and pharmacological properties make it an exciting area of study for scientists and researchers working on developing new therapies for various diseases. As further research continues to uncover its full potential, this compound is likely to play an increasingly important role in advancing our understanding of complex biological processes and improving human health.